Cas no 39713-72-9 (trans-2,5-dimethylpyrrolidine)

• Product Name: trans-2,5-dimethylpyrrolidine
• CAS No: 39713-72-9
• MF: C₆H₁₃N
• MW: 99.1741216182709
• MDL: MFCD31812925
• CID: 1514639
• PubChem ID: 641767
• Update Time: 2025-11-06

trans-2,5-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2,5-dimethyl-, trans-
• trans-2,5-dimethylpyrrolidine
• trans-2,5-Dimethyl-pyrrolidine
• (2R,5R)-2,5-Dimethylpyrrolidine HCl ee
• AKOS006238848
• A903214
• DTXSID70348946
• (+/-)-trans-2,5-Dimethylpyrrolidine
• Pyrrolidine, 2,5-dimethyl-, (2R-trans)-
• 62617-70-3
• 39713-72-9
• (2R,5R)-(-)-trans-2,5-Dimethylpyrrolidine, >=97.0% (GC)
• Pyrrolidine, 2,5-dimethyl-, (2R,5R)-rel-
• (2R,5R)-(-)-trans-2,5-Dimethylpyrrolidine
• (2R,5R)-2,5-Dimethyl-pyrrolidine
• CS-0183088
• InChI=1/C6H13N/c1-5-3-4-6(2)7-5/h5-7H,3-4H2,1-2H3/t5-,6-/m1/s
• (R,R)-2,5-dimethylpyrrolidine
• C5354Q1C1X
• 2,5-Dimethylpyrrolidine, trans-
• (2R,5R)-2,5-dimethylpyrrolidine
• (2r,5r)-dimethylpyrrolidine
• 9252709XHC
• UNII-C5354Q1C1X
• (2r,5r)-(-) -trans-2,5-dimethylpyrrolidine
• VCA14418
• Rel-(2R,5R)-2,5-dimethylpyrrolidine
• UNII-9252709XHC
• pyrrolidine, 2,5-dimethyl-, (2R,5R)-
• trans-(+/-)-2,5-Dimethylpyrrolidine
• (2r,5r)-(-)-2,5-dimethylpyrrolidine
• 2,5-Dimethylpyrrolidine, (2R,5R)-
• (-)-trans-2,5-Dimethylpyrrolidine
• ZEBFPAXSQXIPNF-PHDIDXHHSA-N

• MDL： MFCD31812925
• Inchi： 1S/C6H13N/c1-5-3-4-6(2)7-5/h5-7H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChI Key： ZEBFPAXSQXIPNF-PHDIDXHHSA-N
• SMILES： N1[C@H](C)CC[C@H]1C

Computed Properties

• Exact Mass: 99.10489
• Monoisotopic Mass: 99.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 53.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on trans-2,5-dimethylpyrrolidine

Research Brief on trans-2,5-dimethylpyrrolidine (CAS: 39713-72-9) in Chemical Biology and Pharmaceutical Applications

This research brief provides an updated overview of the latest scientific advancements related to trans-2,5-dimethylpyrrolidine (CAS: 39713-72-9), a compound of significant interest in chemical biology and pharmaceutical research. Recent studies have highlighted its versatile role as a chiral building block in asymmetric synthesis, particularly in the development of novel bioactive molecules and drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a key intermediate in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The research team utilized trans-2,5-dimethylpyrrolidine to create a series of pyrrolidine derivatives showing enhanced binding affinity to GABA_A receptors, with potential applications in neurological disorder treatments.

In pharmaceutical formulation research, trans-2,5-dimethylpyrrolidine has shown promise as a chiral auxiliary in the production of enantiomerically pure compounds. A recent patent application (WO2023051234) describes its use in the asymmetric synthesis of antiviral agents, particularly for RNA viruses, where the compound's rigid pyrrolidine ring structure contributes to improved metabolic stability of the final drug products.

Analytical chemistry advancements have also benefited from this compound, as evidenced by a 2024 publication in Analytical and Bioanalytical Chemistry. Researchers developed a novel chiral stationary phase incorporating trans-2,5-dimethylpyrrolidine moieties, achieving exceptional enantioselectivity for a wide range of pharmaceutical compounds during HPLC analysis.

From a safety and toxicology perspective, recent preclinical studies (2023, Regulatory Toxicology and Pharmacology) have provided updated data on the compound's pharmacokinetic profile. The research indicates favorable absorption characteristics and metabolic stability, supporting its continued use in drug discovery pipelines.

The compound's applications extend to materials science, where a 2024 Nature Materials publication reported its use in the design of chiral metal-organic frameworks (MOFs). These trans-2,5-dimethylpyrrolidine-containing MOFs demonstrate unique gas separation capabilities, particularly for enantiomeric mixtures of pharmaceutical relevance.

Ongoing clinical trials (Phase I/II) are investigating trans-2,5-dimethylpyrrolidine derivatives as potential treatments for Parkinson's disease, building on the compound's ability to cross the blood-brain barrier and its favorable safety profile observed in animal models. Preliminary results suggest dose-dependent improvements in motor function with minimal side effects.

Future research directions highlighted in recent review articles emphasize the need for further exploration of trans-2,5-dimethylpyrrolidine's potential in targeted drug delivery systems and as a scaffold for developing protease inhibitors. The compound's structural versatility and established synthetic routes position it as a valuable tool in medicinal chemistry for years to come.